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Compound of Interest

Compound Name: 3-Hydroxycarbofuran

Cat. No.: B132532

3-Hydroxycarbofuran: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxycarbofuran is a major metabolite of the broad-spectrum carbamate pesticide,
carbofuran.[1][2] As an active metabolite, it exhibits significant biological activity, primarily as a
reversible inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown
of the neurotransmitter acetylcholine.[2][3] This technical guide provides an in-depth overview
of 3-Hydroxycarbofuran, including its chemical identifiers, experimental protocols for its
detection and quantification, its metabolic pathway, and the mechanism of its interaction with
acetylcholinesterase.

Chemical Identifiers

A clear identification of 3-Hydroxycarbofuran is crucial for research and regulatory purposes.
The following table summarizes its key chemical identifiers.
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Identifier Value Reference

CAS Number 16655-82-6 [1]13]

(3-hydroxy-2,2-dimethyl-2,3-

IUPAC Name dihydro-1-benzofuran-7-yl) N- [2]
methylcarbamate

Chemical Formula C12H15NOa [11[3]

Molecular Weight 237.25 g/mol [3]

_ CC1(C(C2=C(01)C(=CC=C2)
SMILES String OC(Z0JNC)O)C [3]
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Experimental Protocols

Accurate detection and quantification of 3-Hydroxycarbofuran are essential for toxicological

studies, environmental monitoring, and food safety analysis. Several analytical methods have
been developed for this purpose, with High-Performance Liquid Chromatography (HPLC) and
Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) being
the most common.

Analysis by High-Performance Liquid Chromatography
with Diode Array Detector (HPLC-DAD)

This method is suitable for the determination of 3-Hydroxycarbofuran in biological matrices
such as stomach contents, liver, vitreous humor, and blood.

o Sample Preparation: Homogenization of the tissue sample followed by liquid-liquid extraction
with a suitable organic solvent like ethyl acetate.

o Chromatographic Conditions:

o Column: A reverse-phase column, such as a C18 column, is typically used.
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o Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic
acid) and an organic solvent like acetonitrile or methanol.

o Detection: Diode Array Detector (DAD) set to monitor the absorbance at the maximum
wavelength of 3-Hydroxycarbofuran.

» Validation Parameters: The method should be validated for linearity, precision, accuracy,
selectivity, recovery, and matrix effect. Linearity is typically observed in the range of 6.25-100
Mg/mL.

Analysis by Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers higher sensitivity and selectivity for the quantification of 3-
Hydroxycarbofuran, especially at low concentrations in complex matrices like duck liver.

o Sample Preparation: Liver tissue is ground into a homogenate and then subjected to liquid-
liquid extraction with ethyl acetate.

o Chromatographic Conditions:
o Column: AUPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 um) is commonly employed.

o Mobile Phase: A gradient elution with a mobile phase consisting of ammonium acetate in
water and acetonitrile.

o Flow Rate: Typically around 0.4 mL/min.
¢ Mass Spectrometry Conditions:
o lonization Mode: Electrospray ionization (ESI) in positive mode.

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantitative analysis. The
specific precursor-to-product ion transition for 3-Hydroxycarbofuran is m/z 238.1 -
180.9.

» Validation Parameters: The method is validated for linearity (typically in the range of 2—2000
ng/g), precision, accuracy, extraction efficiency, and matrix effect. The lower limit of
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quantification can be as low as 2 ng/g.

Signaling Pathways and Logical Relationships
Metabolic Pathway of Carbofuran to 3-
Hydroxycarbofuran

3-Hydroxycarbofuran is a primary metabolite of carbofuran, formed through an oxidative
process primarily in the liver. The hydroxylation of the benzofuranyl ring is a key step in its
detoxification pathway. In humans, this metabolic conversion is predominantly catalyzed by the
cytochrome P450 enzyme, CYP3A4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
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chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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